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Compound of Interest

Compound Name: Demethylregelin

Cat. No.: B13393733

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure elucidation of
demethylregelin, a naturally occurring triterpenoid. This document details the spectral data,
experimental protocols, and the logical workflow employed to determine its complex chemical
architecture.

Introduction

Demethylregelin is a member of the ursene-type triterpenoid family, a class of natural
products known for their diverse and potent biological activities. Isolated from plants of the
Tripterygium genus, demethylregelin and its analogues have garnered significant interest
within the scientific community. Accurate structural determination is the foundational step for
understanding its bioactivity and for any future drug development endeavors. This guide
summarizes the key data and methodologies for its structure elucidation.

Spectroscopic Data

The structure of demethylregelin was elucidated through a combination of mass spectrometry
and one- and two-dimensional nuclear magnetic resonance (NMR) spectroscopy. The key
guantitative data are summarized below.

High-Resolution Mass Spectrometry (HRMS)
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High-resolution mass spectrometry provides the elemental composition of a molecule, which is
crucial for determining its molecular formula.

Parameter Value

lonization Mode Electron Impact (EI)
Molecular lon [M]+ m/z 470.3396
Calculated Molecular Formula C30H4604

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy, along with 2D correlation experiments (COSY, HSQC, and
HMBC), were instrumental in assembling the carbon skeleton and assigning the
stereochemistry of demethylregelin. The following table summarizes the key NMR spectral
data.
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. OoH (ppm, J in Key HMBC Key COSY
Position oC (ppm) _ _
Hz) Correlations Correlations

C-2,C-3,C-5, C-

1 38.5 1.55 (m) H-2
10, C-25

2 27.2 1.68 (m) C-1, C-3, C-10 H-1, H-3

3 218.5 - - -

4 47.4 - - -
C-4, C-6, C-10,

5 55.3 1.35 (d, 9.5) H-6
C-24, C-25
C-5,C-7,C-8, C-

6 20.2 1.48 (m) H-5, H-7
10
C-6, C-8, C-9, C-

7 33.1 1.50 (m) H-6, H-8
14

8 39.7 - - -
C-8, C-10, C-11,

9 47.6 1.60 (m) H-11
C-12

10 37.1 - - -

11 23.4 1.95 (m) C-9,C-12,C-13  H-9, H-12
C-9, C-11, C-13,

12 125.4 5.35(t, 3.5) H-11
C-14, C-18

13 138.2 - - -

14 42.1 - - -
C-8, C-14, C-16,

15 28.1 1.75 (m) H-16
C-27
C-15,C-17, C-

16 24.2 1.85 (m) H-15
22,C-27

17 48.2 - - -
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C-12, C-13, C-

18 53.1 2.20 (d, 11.0) H-19
17, C-19, C-20
C-18, C-20, C-

19 39.1 1.65 (m) H-18, H-20
21, C-29, C-30
C-19, C-21, C-

20 38.9 1.45 (m) H-19
29, C-30

21 30.7 1.50 (m) C-19,C-20,C-22  H-22

22 735 4.50 (d, 5.0) C-17, C-21 H-21

23 28.1 1.15 (s) C-4, C-5,C-24 -

24 16.7 1.05 (s) C-4,C-5, C-23 -
C-1, C-5, C-9, C-

25 15.4 0.95 (s) -
10

26 17.1 0.85 (s) C-8,C-14,C-15 -
C-13, C-14, C-

27 25.9 1.10 (s) -
15, C-16

28 28.8 0.90 (d, 6.5) C-17,C-19,C-20 -

29 17.2 0.88 (d, 6.5) C-19,C-20,C-21 -

30 180.5 - - -

Experimental Protocols

The following protocols are representative of the methods used for the isolation and structure
elucidation of demethylregelin.

Isolation of Demethylregelin

e Plant Material: The air-dried and powdered stems of Tripterygium regelii were used as the
starting material.

» Extraction: The powdered plant material was extracted with methanol (MeOH) at room
temperature. The resulting extract was concentrated under reduced pressure to yield a crude
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extract.

o Fractionation: The crude extract was suspended in water and partitioned successively with n-
hexane, chloroform (CHCI3), and ethyl acetate (EtOAc).

o Chromatography: The CHCI3-soluble fraction was subjected to column chromatography on
silica gel, eluting with a gradient of n-hexane and EtOAc. Fractions containing compounds
with similar TLC profiles were combined.

« Purification: The combined fractions were further purified by repeated column
chromatography on silica gel and preparative thin-layer chromatography (pTLC) to yield pure
demethylregelin.

Spectroscopic Analysis

e Mass Spectrometry:

 To cite this document: BenchChem. [Demethylregelin: A Comprehensive Guide to its
Structure Elucidation and Spectral Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13393733#demethylregelin-structure-elucidation-
and-spectral-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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